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Compound of Interest

Compound Name: tert-Butyl 4-hydroxybutanoate

Cat. No.: B1293445 Get Quote

An In-depth Technical Guide to 4-Hydroxy-butyric acid tert-butyl ester

Introduction
4-Hydroxy-butyric acid tert-butyl ester, also known as tert-butyl 4-hydroxybutanoate, is a

carboxylic acid ester and a derivative of 4-hydroxybutyric acid (GHB), an important metabolite

in the human body.[1] As an ester, it is more reactive than its parent acid and serves as a

valuable intermediate in the synthesis of various organic compounds.[1] It is utilized as a

reagent in the synthesis of theranostic vitamin-linker-taxoid conjugates and teroxazoles, which

act as α-helix mimetics.[2] This document provides a comprehensive overview of its physical

properties, experimental protocols for its synthesis, and a visual representation of the synthetic

workflow.

Physical and Chemical Properties
The physical and chemical properties of 4-Hydroxy-butyric acid tert-butyl ester are summarized

in the table below. This data is essential for researchers and drug development professionals

for handling, storage, and application of the compound.
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Property Value References

Molecular Formula C8H16O3 [2][3][4][5][6]

Molecular Weight 160.21 g/mol [2][3][4][7][5][6]

CAS Number 59854-12-5 [2][3][4][7][5][6]

Boiling Point 73-74 °C at 2.0-3.0 Torr [2]

Density 0.976 g/mL at 20 °C [2][8]

Refractive Index (n20/D) 1.431 [2][8]

Flash Point >70 °C (>158 °F) - closed cup [2][8]

Storage Temperature Refrigerator (-20°C) [2][5][8]

Solubility
Slightly soluble in Chloroform,

Methanol, and Water.
[2][8]

Physical Form Oil [2][8]

Color Colourless to Pale Yellow [2][8]

pKa (Predicted) 14.86 ± 0.10 [2][8]

SMILES CC(C)(C)OC(=O)CCCO [2][4][7]

InChI

InChI=1S/C8H16O3/c1-

8(2,3)11-7(10)5-4-6-9/h9H,4-

6H2,1-3H3

[2][7]

InChIKey
RXGFTUPFXKYRMW-

UHFFFAOYSA-N
[2][7]

Experimental Protocols
Synthesis of tert-Butyl 4-hydroxybutyrate from Mono-
tert-butyl succinate
A general procedure for the synthesis of tert-butyl 4-hydroxybutyrate involves the reduction of

mono-tert-butyl succinate.[2]
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Materials:

Mono-tert-butyl succinate

Borane dimethyl sulfide complex (BH3-Me2S), 2.0 M solution in THF

Anhydrous Tetrahydrofuran (THF)

Ethyl acetate (EtOAc)

Water

Saturated saline solution

Anhydrous Magnesium Sulfate (MgSO4)

Procedure:

A solution of mono-tert-butyl succinate (2.12 g, 12.2 mmol) in anhydrous THF (20 mL) is

cooled to 0 °C.[2]

BH3-Me2S (2.0 M solution in THF, 6.6 mL, 13.1 mmol) is added dropwise to the cooled

solution.[2]

The reaction mixture is allowed to warm to room temperature and is stirred for 24 hours.[2]

Upon completion, the reaction is diluted with EtOAc (100 mL).[2]

The organic layer is separated and washed sequentially with water (70 mL) and saturated

saline solution (70 mL).[2]

The organic layer is then dried over anhydrous MgSO4.[2]

After filtration, the solvent is removed by concentration under reduced pressure.[2]

The final product, tert-butyl 4-hydroxybutyrate, is obtained as a light yellow oil (1.92 g, 12.2

mmol, quantitative yield) and can be used in subsequent reactions without further

purification.[2]
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Workflow Visualization
The following diagram illustrates the experimental workflow for the synthesis of 4-Hydroxy-

butyric acid tert-butyl ester.

Start: Mono-tert-butyl succinate in anhydrous THF Cool to 0 °CStep 1 Add BH3-Me2S (2.0 M in THF) dropwiseStep 2 Warm to Room Temperature
Stir for 24 hours

Step 3 Dilute with Ethyl AcetateStep 4 Work-up: Separate organic layerStep 5 Wash with Water Wash with Saturated Saline Dry over Anhydrous MgSO4 Filter Concentrate under reduced pressureStep 6 End: tert-Butyl 4-hydroxybutyrate (light yellow oil)Final Product

Click to download full resolution via product page

Caption: Synthesis workflow for tert-Butyl 4-hydroxybutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293445#physical-properties-of-4-hydroxy-butyric-
acid-tert-butyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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